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Introduction
MC3482 is a potent and specific inhibitor of Sirtuin 5 (SIRT5), a member of the sirtuin family of

NAD+-dependent protein deacylases.[1][2][3] SIRT5 plays a crucial role in regulating various

cellular processes, including metabolism and autophagy, by removing negatively charged acyl

groups such as succinyl, malonyl, and glutaryl from lysine residues on target proteins. Due to

its involvement in various pathologies, including cancer and neuroinflammation, MC3482 has

emerged as a valuable tool for studying the biological functions of SIRT5 and for potential

therapeutic development.[3][4][5]

Accurate and consistent preparation of MC3482 stock solutions is critical for obtaining reliable

and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a commonly used solvent

for MC3482 due to its high solubilizing capacity for organic molecules.[1][2] This document

provides a detailed protocol for the preparation, storage, and handling of MC3482 stock

solutions in DMSO.
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A summary of the key quantitative data for MC3482 is presented in the table below for easy

reference.

Property Value Source

Molecular Formula C₃₃H₃₈N₄O₈ [2][3]

Molecular Weight 618.68 g/mol [2][3]

Appearance White to off-white solid [2]

Solubility in DMSO
117 mg/mL (189.11 mM) to

125 mg/mL (202.04 mM)
[1][2]

Purity >98% [2]

Storage (Powder) -20°C for 3 years [1][2]

Storage (in DMSO)
-80°C for up to 2 years; -20°C

for up to 1 year
[1][2]

Experimental Protocol: Preparing a 100 mM MC3482
Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of MC3482 in DMSO. This

high-concentration stock is convenient for long-term storage and subsequent dilution to

working concentrations for various in vitro and in vivo experiments.

Materials
MC3482 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Calibrated micropipettes and sterile tips

Water bath sonicator

Procedure
Preparation and Weighing:

Before opening, allow the vial of MC3482 powder to equilibrate to room temperature for at

least 15-20 minutes to prevent condensation of moisture.

In a fume hood, carefully weigh the desired amount of MC3482 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

61.87 mg of MC3482.

Calculation: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.001 L x 618.68 g/mol x 1000 mg/g = 61.87 mg

Dissolution:

Transfer the weighed MC3482 powder to a sterile amber or opaque microcentrifuge tube.

Add the calculated volume of high-purity DMSO to the tube. For the example above, add 1

mL of DMSO.

Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

To ensure complete dissolution, sonicate the solution in a water bath for 10-15 minutes.[1]

Visually inspect the solution to ensure no solid particles remain. The solution should be

clear.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber or opaque polypropylene tubes. This minimizes freeze-thaw cycles and protects the

compound from light.
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage (up to 2 years), store the aliquots at -80°C. For shorter-term storage

(up to 1 year), -20°C is acceptable.[2]

Quality Control:

It is recommended to verify the concentration of the stock solution using a suitable

analytical method, such as HPLC, especially for sensitive applications.

When preparing working solutions, dilute the stock solution with the appropriate cell

culture medium or buffer immediately before use. Ensure the final concentration of DMSO

in the working solution is non-toxic to the cells (typically <0.5%).[6]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the MC3482 stock solution.
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Workflow for Preparing MC3482 Stock Solution
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Caption: Workflow for preparing MC3482 stock solution in DMSO.
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Safety Precautions
Handle MC3482 and DMSO in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for MC3482 and DMSO for detailed safety information

before handling.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Avoid direct contact.

Dispose of all waste materials according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15607883?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

